6beta-Oxymorphol
6beta-Oxymorphol
Beta-oxymorphol is a member of phenanthrenes.
Brand Name:
Vulcanchem
CAS No.:
54934-75-7
VCID:
VC21235898
InChI:
InChI=1S/C17H21NO4/c1-18-7-6-16-13-9-2-3-10(19)14(13)22-15(16)11(20)4-5-17(16,21)12(18)8-9/h2-3,11-12,15,19-21H,4-8H2,1H3/t11-,12-,15+,16+,17-/m1/s1
SMILES:
CN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O
Molecular Formula:
C17H21NO4
Molecular Weight:
303.35 g/mol
6beta-Oxymorphol
CAS No.: 54934-75-7
Cat. No.: VC21235898
Molecular Formula: C17H21NO4
Molecular Weight: 303.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-oxymorphol is a member of phenanthrenes. |
|---|---|
| CAS No. | 54934-75-7 |
| Molecular Formula | C17H21NO4 |
| Molecular Weight | 303.35 g/mol |
| IUPAC Name | (4R,4aS,7R,7aR,12bS)-3-methyl-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol |
| Standard InChI | InChI=1S/C17H21NO4/c1-18-7-6-16-13-9-2-3-10(19)14(13)22-15(16)11(20)4-5-17(16,21)12(18)8-9/h2-3,11-12,15,19-21H,4-8H2,1H3/t11-,12-,15+,16+,17-/m1/s1 |
| Standard InChI Key | AABLHGPVOULICI-LQPBRMSDSA-N |
| Isomeric SMILES | CN1CC[C@]23[C@@H]4[C@@H](CC[C@]2([C@H]1CC5=C3C(=C(C=C5)O)O4)O)O |
| SMILES | CN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O |
| Canonical SMILES | CN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O |
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